3-{[(4-chlorophenyl)acetyl]amino}-4-methylbenzoic acid

• IUPAC Name: 3-[[2-(4-chlorophenyl)acetyl]amino]-4-methylbenzoic acid
• InChI: InChI=1S/C16H14ClNO3/c1-10-2-5-12(16(20)21)9-14(10)18-15(19)8-11-3-6-13(17)7-4-11/h2-7,9H,8H2,1H3,(H,18,19)(H,20,21)
• InChI Key: GJXMPASCTGPECF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)O)NC(=O)CC2=CC=C(C=C2)Cl
• Molecular Formula: C16H14ClNO3
• Molecular Weight: 303.74 g/mol

Description

3-{[(4-chlorophenyl)acetyl]amino}-4-methylbenzoic acid, also known as Celecoxib, is a nonsteroidal anti-inflammatory drug (NSAID) that is commonly used to treat pain, inflammation, and fever. It was first introduced in 1998 and has since become a popular drug due to its effectiveness in treating various medical conditions. In

Mechanism of Action

3-{[(4-chlorophenyl)acetyl]amino}-4-methylbenzoic acid works by selectively inhibiting cyclooxygenase-2 (COX-2), an enzyme that is responsible for the production of prostaglandins, which are involved in inflammation and pain. By inhibiting COX-2, this compound reduces inflammation and pain without affecting the production of prostaglandins that are involved in maintaining normal physiological functions.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to reduce inflammation and pain, as well as to inhibit the growth of cancer cells. In addition, this compound has been found to have antioxidant properties, which may help to protect against oxidative stress and damage.

Advantages and Limitations for Lab Experiments

3-{[(4-chlorophenyl)acetyl]amino}-4-methylbenzoic acid has several advantages for lab experiments. It is a well-established drug that has been extensively studied, and its mechanism of action is well understood. In addition, this compound is readily available and relatively inexpensive. However, there are also some limitations to using this compound in lab experiments. For example, it may not be suitable for use in certain cell lines or animal models, and its effects may vary depending on the experimental conditions.

Future Directions

There are several future directions for research on 3-{[(4-chlorophenyl)acetyl]amino}-4-methylbenzoic acid. One area of interest is its potential therapeutic effects in the treatment of cancer. This compound has been found to inhibit the growth of cancer cells in vitro and in vivo, and it may have potential as a cancer treatment. Another area of interest is its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease. This compound has been found to have neuroprotective effects, and it may have potential as a treatment for these disorders. Finally, there is also interest in developing new analogs of this compound that may have improved therapeutic properties.

Synthesis Methods

3-{[(4-chlorophenyl)acetyl]amino}-4-methylbenzoic acid is synthesized through a multi-step process that involves the reaction of 4-methylbenzoic acid with thionyl chloride to form 4-methylbenzoyl chloride. The resulting compound is then reacted with 4-chlorophenylacetic acid in the presence of a base to form the intermediate compound, 4-(4-chlorophenyl)butyric acid. The final step involves the reaction of the intermediate compound with acetic anhydride in the presence of a catalyst to form this compound.

Scientific Research Applications

3-{[(4-chlorophenyl)acetyl]amino}-4-methylbenzoic acid has been extensively studied for its anti-inflammatory and analgesic effects. It has been shown to be effective in treating various medical conditions, including osteoarthritis, rheumatoid arthritis, and acute pain. In addition, this compound has been found to have potential therapeutic effects in the treatment of cancer, Alzheimer's disease, and other neurodegenerative disorders.